![molecular formula C17H14F6N2O3 B3614395 N-[3,5-bis(trifluoromethyl)phenyl]-N'-(3,4-dimethoxyphenyl)urea CAS No. 6047-43-4](/img/structure/B3614395.png)
N-[3,5-bis(trifluoromethyl)phenyl]-N'-(3,4-dimethoxyphenyl)urea
Overview
Description
“N-[3,5-bis(trifluoromethyl)phenyl]-N’-(3,4-dimethoxyphenyl)urea” is a chemical compound with the empirical formula C29H28F6N4OS . It is used extensively in promoting organic transformations, and the 3,5-bis(trifluoromethyl)phenyl motif thereof is used ubiquitously in H-bond catalysts .
Molecular Structure Analysis
The molecular weight of “N-[3,5-bis(trifluoromethyl)phenyl]-N’-(3,4-dimethoxyphenyl)urea” is 594.61 . The SMILES string representation of its structure isCOc1ccc2nccc(C@HNc3cc(cc(c3)C(F)(F)F)C(F)(F)F)C4CC5CCN4C[C@@H]5C=C)c2c1 . Chemical Reactions Analysis
This compound has been used extensively in promoting organic transformations . One of the key features of (thio)urea derivatives, such as this compound, is their ability to activate substrates and subsequently stabilize partially developing negative charges (e.g., oxyanions) in the transition states employing explicit double hydrogen bonding .Mechanism of Action
Safety and Hazards
Future Directions
The use of (thio)urea derivatives as organocatalysts in organic chemistry has increased rapidly over the last decade . “N-[3,5-bis(trifluoromethyl)phenyl]-N’-(3,4-dimethoxyphenyl)urea” has played a very important role in the development of H-bond organocatalysts . Therefore, it’s expected that the applications of (thio)urea-based catalysts, including this compound, will continue to expand in the future .
properties
IUPAC Name |
1-[3,5-bis(trifluoromethyl)phenyl]-3-(3,4-dimethoxyphenyl)urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14F6N2O3/c1-27-13-4-3-11(8-14(13)28-2)24-15(26)25-12-6-9(16(18,19)20)5-10(7-12)17(21,22)23/h3-8H,1-2H3,(H2,24,25,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XAWMXXPXYXXPEW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14F6N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40361586 |
Source
|
| Record name | 1-[3,5-bis(trifluoromethyl)phenyl]-3-(3,4-dimethoxyphenyl)urea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40361586 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
408.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6047-43-4 |
Source
|
| Record name | 1-[3,5-bis(trifluoromethyl)phenyl]-3-(3,4-dimethoxyphenyl)urea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40361586 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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